Cas no 1336165-97-9 ((2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-amine)

• Product Name: (2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-amine
• CAS No: 1336165-97-9
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 6489728
• PubChem ID: 165711869
• Update Time: 2025-05-21

(2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-amine
• EN300-1995440
• 1336165-97-9

• Inchi： 1S/C9H13ClN2/c1-6(11)3-8-4-7(2)12-9(10)5-8/h4-6H,3,11H2,1-2H3/t6-/m1/s1
• InChI Key： WCVGUKIHKAASQH-ZCFIWIBFSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C[C@@H](C)N

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-amine

Comprehensive Overview of (2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-amine (CAS No. 1336165-97-9): Properties, Applications, and Research Insights

The compound (2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-amine (CAS No. 1336165-97-9) is a chiral amine derivative with a pyridine backbone, garnering significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 2-chloro-6-methylpyridine moiety and the (2R)-propan-2-amine side chain, contribute to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors, aligning with current trends in precision medicine.

In the context of green chemistry and sustainable synthesis, 1336165-97-9 has been studied for its compatibility with catalytic asymmetric reactions, a hotspot in modern organic chemistry. The compound's chiral center makes it valuable for producing enantiomerically pure intermediates, addressing the growing demand for stereoselective synthesis in APIs (Active Pharmaceutical Ingredients). Recent publications highlight its utility in palladium-catalyzed cross-coupling reactions, a technique frequently searched by chemists optimizing C-C bond formation strategies.

The physicochemical properties of (2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-amine include moderate water solubility due to its amine functionality and a logP value suggesting balanced lipophilicity—critical for drug permeability studies. Analytical techniques like HPLC chiral separation and NMR stereochemical analysis are often employed to characterize its purity, reflecting industry standards for quality control in fine chemical production. These aspects resonate with frequent search queries such as "chiral amine characterization methods" and "pyridine derivatives solubility data."

From a commercial perspective, 1336165-97-9 is cataloged by specialty chemical suppliers as a research-grade intermediate, with pricing influenced by enantiomeric excess (ee) specifications. Its applications extend to ligand design in coordination chemistry, where the chloropyridine group acts as a metal-binding site—a topic trending in catalysis forums and materials science discussions. Patent literature reveals its incorporation into herbicide formulations, though non-aggressive variants, aligning with eco-friendly crop protection trends.

Ongoing academic investigations focus on the metabolic stability of this compound, particularly its resistance to cytochrome P450 oxidation—a key consideration in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. Such studies address common search terms like "improving drug half-life" and "metabolically robust scaffolds." Computational chemists also utilize molecular docking simulations to predict its interactions with biological targets, leveraging AI-driven drug discovery tools—an intersection of chemistry and technology dominating recent scientific discourse.

Safety assessments of (2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-amine emphasize standard laboratory precautions for amine handling, with no extreme hazards reported. This positions it favorably compared to more reactive pyridine derivatives, answering frequent queries about "low-risk chiral building blocks." Its stability under ambient storage conditions further enhances its practicality for industrial scale-up, a concern frequently raised in process chemistry discussions.

In summary, CAS No. 1336165-97-9 represents a versatile chiral synthon bridging multiple disciplines—from medicinal chemistry to catalysis engineering. Its alignment with contemporary research themes like stereocontrol, sustainable synthesis, and computational prediction ensures continued relevance in scientific literature and chemical databases, making it a compound of enduring interest for both academic and industrial researchers.